![molecular formula C15H18N2O4 B7575240 2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid](/img/structure/B7575240.png)
2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid, also known as BZBAA, is a synthetic compound that has been widely studied for its potential applications in the field of medicinal chemistry. It is a derivative of the naturally occurring amino acid glycine, and its chemical structure is based on the benzoxazole ring system.
Mechanism of Action
The mechanism of action of 2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid is not fully understood, but it is thought to involve the modulation of several key signaling pathways in the body. It has been shown to interact with the glycine receptor, which plays a critical role in the regulation of neuronal activity. This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), which are involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various experimental models. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to protect against neuronal damage in models of ischemic stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of 2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid is its relatively simple synthesis method, which makes it readily accessible for laboratory research. However, one limitation is the lack of data on its toxicity and safety profile, which may limit its potential clinical applications.
Future Directions
There are several potential future directions for research on 2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid. One area of focus is the development of more potent and selective analogs of this compound that can be used as therapeutic agents. Another area of interest is the investigation of the molecular mechanisms underlying its pharmacological effects, which may lead to the identification of new drug targets. Additionally, there is a need for further studies to assess its safety and toxicity profile, which will be critical for its potential clinical use.
Synthesis Methods
The synthesis of 2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid involves several steps, starting with the preparation of the intermediate compound 2-(1,2-Benzoxazol-3-yl)acetic acid. This is achieved by reacting 2-aminophenol with chloroacetic acid in the presence of a catalyst. The resulting product is then reacted with butan-2-ylamine and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield this compound.
Scientific Research Applications
2-[[2-(1,2-Benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid has been the subject of extensive research due to its potential applications in the development of new drugs and therapies. It has been shown to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
properties
IUPAC Name |
2-[[2-(1,2-benzoxazol-3-yl)acetyl]-butan-2-ylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c1-3-10(2)17(9-15(19)20)14(18)8-12-11-6-4-5-7-13(11)21-16-12/h4-7,10H,3,8-9H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEZCSFSFGNIVPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N(CC(=O)O)C(=O)CC1=NOC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.